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Compound of Interest

Compound Name: 4-Morpholinoaniline

Cat. No.: B114313 Get Quote

An In-depth Technical Guide to 4-Morpholinoaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Morpholinoaniline (CAS No: 2524-67-6). It includes key data, experimental

protocols, and visualizations to support research and development activities.

Core Physical and Chemical Properties
4-Morpholinoaniline, also known as N-(4-aminophenyl)morpholine or p-morpholinoaniline, is

an organic compound featuring both an aniline and a morpholine functional group.[1][2] It

typically appears as a purple to brown or white to light yellow crystalline powder.[3][4][5][6] Its

structure contributes to its basicity and solubility in polar solvents.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 4-
Morpholinoaniline.
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Property Value Source(s)

Molecular Formula C₁₀H₁₄N₂O [3][7]

Molecular Weight 178.23 g/mol [2][7]

Melting Point 128-135 °C [3][5][7][8]

Boiling Point 310.47 °C (rough estimate) [3][4]

Density 1.0777 - 1.1 g/cm³ (estimate) [3][8]

pKa 6.72 ± 0.40 (Predicted) [3][4]

LogP 0.08 - 0.7 [2][8]

Refractive Index 1.5250 (estimate) [3][4]

Flash Point 176.4 ± 26.5 °C [8]

Solubility and Storage
4-Morpholinoaniline is soluble in chloroform and ethyl acetate.[3][4] For storage, it should be

kept in a dark place under an inert atmosphere at room temperature to ensure stability.[3][4][9]

Reactivity and Chemical Profile
4-Morpholinoaniline is a versatile intermediate in organic synthesis. Its chemical behavior is

characterized by the reactivity of the aniline and morpholine moieties.

Nucleophilic Reactions: The primary amine group makes it a potent nucleophile, allowing it to

participate in various chemical reactions, including nucleophilic substitutions and coupling

reactions.[1][10]

Reaction with Nitrites: It reacts with hydrochloric acid and sodium nitrite to form the reactive

intermediate 4-morpholinonitrosobenzene.[1]

Electrochemical Oxidation: Studies have been conducted on the electrochemical oxidation of

4-morpholinoaniline in non-aqueous solvents.[11]
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Incompatibilities: It should be handled with care and kept away from acids, strong oxidizing

agents, acid anhydrides, acid chlorides, and chloroformates.[12]

Experimental Protocols
Synthesis of 4-Morpholinoaniline via Hydrogenation
A common method for synthesizing 4-Morpholinoaniline is through the reduction of 4-(4-

nitrophenyl)morpholine.[3][4][13]

Materials:

4-(4-nitrophenyl)morpholine (10.3 g, 49.5 mmol)

Methanol (130 mL)

2 M Ammonia in Methanol (70 mL)

Water (1 mL)

5% Palladium on carbon catalyst (100 mg)

Procedure:

Suspend 4-(4-nitrophenyl)morpholine in a mixture of methanol and a methanolic solution of 2

M ammonia.[3][13]

Add water and the 5% palladium on carbon catalyst to the suspension.[3][13]

Place the mixture in a Paar hydrogenation unit.

Hydrogenate at 50 psi hydrogen pressure for 1 hour.[3][13]

After the reaction is complete, allow the mixture to cool to room temperature.[3][13]

Remove the catalyst by filtration.[3][13]

Concentrate the filtrate under reduced pressure to obtain the crude product.[3][13]
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Purification by Recrystallization
The crude product from the synthesis can be purified to yield a light purple solid.[3][4]

Procedure:

Dissolve the crude 4-Morpholinoaniline in a minimal amount of a hot ethyl acetate/hexane

solvent mixture.

Allow the solution to cool slowly to room temperature, then cool further in an ice bath to

promote crystallization.

Collect the crystals by filtration.

Wash the crystals with a small amount of cold hexane.

Dry the purified crystals under vacuum. The expected yield is approximately 70%, with a

melting point of 132-133 °C.[3]

Analysis
The final product can be analyzed using Gas Chromatography-Mass Spectrometry (GC/MS).

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M+) at

m/z = 178.[2][3][4] 1H NMR spectral data is also available for structural confirmation.[14][15]

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of 4-
Morpholinoaniline.
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Caption: Workflow for the synthesis of 4-Morpholinoaniline.
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Applications and Research Interest
4-Morpholinoaniline is a valuable compound with applications across various fields of

chemical and biomedical research.

Pharmaceuticals: It serves as a key intermediate in the preparation of agents active in the

central nervous system (CNS).[3][4][9] It is also a building block for synthesizing novel drug

candidates, including quinolone and quinoline derivatives with potential as 5-HT1B

antagonists or antitumor agents.[7][16]

Dyes and Agrochemicals: The compound is utilized in the synthesis of dyes and

agrochemicals.[1][10]

Photography: It is used as one of the primary aromatic amines in the color developing

process in photographs.[3][4][17]

Material Science: It has been used to create surface-modified carbon nanodots, which can

improve the photoluminescence quantum yield for applications like white-light-emitting

diodes (WLEDs).[11]

Safety and Handling
4-Morpholinoaniline is considered hazardous and requires careful handling.[12]

Hazards: It is classified as harmful if swallowed, in contact with skin, or if inhaled.[6][12] It

causes skin and serious eye irritation.[2][12]

Precautions: Appropriate personal protective equipment (PPE), such as gloves, eye shields,

and a dust mask, should be worn.[12] Work should be conducted in a well-ventilated area.

Avoid contact with skin and eyes and do not breathe the dust.[12]

First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15

minutes.[12] For skin contact, wash off immediately with soap and plenty of water. If inhaled,

remove the person to fresh air.[12] Seek medical attention if symptoms persist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b114313#4-morpholinoaniline-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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